Cas no 474334-89-9 (Methyl 3-(4-methylpiperazin-1-yl)benzoate)

• Product Name: Methyl 3-(4-methylpiperazin-1-yl)benzoate
• CAS No: 474334-89-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD07369792
• CID: 823507
• PubChem ID: 24884114
• Update Time: 2025-05-19

Methyl 3-(4-methylpiperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-methylpiperazin-1-yl)benzoate
• Methyl 3-(4-Methyl-1-piperazinyl)benzoate
• 1-(3-CARBOMETHOXYPHENYL)-4-METHYLPIPERAZINE
• Methyl 3-(4-methylpiperazino)benzoate
• LPOJJZXQESTVEV-UHFFFAOYSA-N
• 6985AJ
• TRA0055935
• SY022120
• ST2407176
• AX8050501
• AB0058597
• 1-(3-CARBOMETHOXYPHENYL)-4-METHYLP
• CS-0204318
• ZTA33489
• MFCD07369792
• 474334-89-9
• SCHEMBL1490676
• DTXSID70584685
• AKOS022182050
• 1-(3-CARBOMETHOXYPHENYL)-4-METHYLPIPERA&
• 1-(3-Carbomethoxyphenyl)-4-methylpiperazine, 97%
• AS-31193

• MDL： MFCD07369792
• Inchi： 1S/C13H18N2O2/c1-14-6-8-15(9-7-14)12-5-3-4-11(10-12)13(16)17-2/h3-5,10H,6-9H2,1-2H3
• InChI Key： LPOJJZXQESTVEV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.119 g/mL at 25 °C(lit.)
• Boiling Point: 169-172 °C/0.9 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.563(lit.)
• PSA: 32.78000
• LogP: 1.22790

Methyl 3-(4-methylpiperazin-1-yl)benzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on Methyl 3-(4-methylpiperazin-1-yl)benzoate

Comprehensive Overview of Methyl 3-(4-methylpiperazin-1-yl)benzoate (CAS No. 474334-89-9)

Methyl 3-(4-methylpiperazin-1-yl)benzoate (CAS No. 474334-89-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 474334-89-9, belongs to the class of benzoate esters and features a 4-methylpiperazine moiety, which is a common pharmacophore in drug design. Researchers and industry professionals are increasingly interested in this molecule for its role in the synthesis of bioactive molecules and its potential in medicinal chemistry.

The chemical structure of Methyl 3-(4-methylpiperazin-1-yl)benzoate includes a benzoate ester group linked to a 4-methylpiperazine ring, which enhances its solubility and bioavailability. This structural feature makes it a valuable intermediate in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of kinase inhibitors and G protein-coupled receptor (GPCR) modulators, which are critical targets in modern drug discovery. The compound's CAS number 474334-89-9 is frequently searched in academic and industrial databases, reflecting its growing importance in the field.

In the context of current research trends, Methyl 3-(4-methylpiperazin-1-yl)benzoate is often discussed alongside topics such as structure-activity relationships (SAR) and fragment-based drug design. These areas are of high interest to researchers aiming to optimize drug efficacy and reduce side effects. The compound's versatility is further demonstrated by its potential applications in central nervous system (CNS) drug development, where its 4-methylpiperazine moiety plays a pivotal role in crossing the blood-brain barrier.

From a synthetic chemistry perspective, Methyl 3-(4-methylpiperazin-1-yl)benzoate is synthesized through a series of well-established reactions, including esterification and nucleophilic substitution. The compound's CAS number 474334-89-9 is often referenced in patents and scientific literature, underscoring its relevance in intellectual property and innovation. Additionally, its stability under various conditions makes it a reliable building block for high-throughput screening and combinatorial chemistry.

The demand for Methyl 3-(4-methylpiperazin-1-yl)benzoate is also driven by its potential in personalized medicine and targeted therapy. As the pharmaceutical industry shifts toward precision medicine, compounds like this are increasingly valuable for their ability to be tailored to specific biological targets. Searches for CAS 474334-89-9 often correlate with inquiries about small molecule drug development and biochemical assays, highlighting its interdisciplinary appeal.

In summary, Methyl 3-(4-methylpiperazin-1-yl)benzoate (CAS No. 474334-89-9) is a compound of significant scientific and industrial interest. Its structural features, synthetic accessibility, and potential applications in drug discovery make it a focal point for researchers. Whether in the context of medicinal chemistry, pharmaceutical intermediates, or biochemical research, this compound continues to inspire innovation and exploration in the life sciences.